Cas no 2319840-84-9 (N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide)

• Product Name: N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide
• CAS No: 2319840-84-9
• MF: C₁₈H₂₀N₂O₅S
• MW: 376.426803588867
• CID: 5341907
• Update Time: 2025-07-08

N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-4-(2-methyloxazol-4-yl)benzenesulfonamide
• N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide
• N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonamide

• Inchi： 1S/C18H20N2O5S/c1-11-8-16(12(2)25-11)18(21)9-19-26(22,23)15-6-4-14(5-7-15)17-10-24-13(3)20-17/h4-8,10,18-19,21H,9H2,1-3H3
• InChI Key： LUMANNVHAQAEJE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=COC(C)=N2)=CC=1)(NCC(C1C=C(C)OC=1C)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 558
• XLogP3: 2.1
• Topological Polar Surface Area: 114

Additional information on N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide

N-[2-(2,5-Dimethylfuran-3-yl)-2-hydroxyethyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 2319840-84-9, known as N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. The benzene sulfonamide core of the molecule serves as a versatile platform for functionalization, while the furan and oxazole moieties introduce additional complexity and reactivity.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry, particularly in the design of bioactive molecules. The presence of a hydroxyl group on the ethyl chain attached to the furan ring suggests potential for hydrogen bonding interactions, which are critical in molecular recognition and binding affinity. Furthermore, the dimethyl substitution on the furan ring enhances stability and may influence the compound's pharmacokinetic properties.

The oxazole ring at the para position of the benzene sulfonamide is another key feature of this compound. Oxazole derivatives are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in drug design. The methyl substitution on the oxazole ring further modulates its electronic properties, potentially enhancing its bioavailability and efficacy.

From a synthetic perspective, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The synthesis begins with the preparation of a benzene sulfonamide derivative, followed by the introduction of the furan and oxazole moieties through coupling reactions. Recent advancements in catalytic methods have made these transformations more efficient and scalable.

Preclinical studies on this compound have demonstrated its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). Its hydroxyl group plays a crucial role in these interactions by facilitating specific binding modes. Additionally, computational modeling has revealed that the compound exhibits favorable pharmacokinetic properties, including good solubility and metabolic stability.

In terms of applications, this compound holds promise as a lead molecule for developing novel therapeutics targeting chronic diseases such as cancer and inflammatory disorders. Its unique combination of structural motifs allows for fine-tuning of its activity and selectivity. Ongoing research is focused on optimizing its bioavailability and reducing potential off-target effects.

Moreover, this compound has shown potential in materials science as a building block for advanced polymers and sensors. Its ability to form supramolecular assemblies through hydrogen bonding makes it an attractive candidate for self-healing materials and stimuli-responsive systems.

In conclusion, N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups make it a valuable tool for advancing both medicinal chemistry and materials science.